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Compound of Interest

Compound Name: 2-Methyl-1-nonene

Cat. No.: B1345651

Introduction

2-Methyl-1-nonene is a volatile organic compound recognized for its utility within the fragrance
and flavor industries. It is characterized by a strong fruity odor and is utilized for its ability to
enhance the longevity and diffusion of scents in various consumer products.[1] This document
provides an overview of the known applications of 2-Methyl-1-nonene in fragrance
formulations, its physicochemical properties, and safety information. It is important to note that
while widely used, detailed synthetic protocols for the conversion of 2-Methyl-1-nonene into
other specific, named fragrance compounds are not readily available in the public domain. The
information presented herein focuses on its direct use as a fragrance ingredient.

Physicochemical Properties

A clear understanding of the physical and chemical properties of 2-Methyl-1-nonene is
essential for its effective use in fragrance formulations. These properties influence its behavior
in mixtures and its olfactory perception.
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Property Value Reference
Molecular Formula CioHz0 [1112]
Molecular Weight 140.27 g/mol [2]

CAS Number 2980-71-4 [11[2]
Appearance Colorless liquid [1]

Odor Strong, fruity [1]

Boiling Point 166.1 °C at 760 mmHg [1]

Flash Point 42.6 °C [1]

Density 0.744 g/cm3 [1]
Refractive Index n20/D 1.424 [1]

Applications in Fragrance Compounds

2-Methyl-1-nonene is primarily incorporated into fragrance compositions for two main
purposes:

» Direct Fragrance Contribution: Its inherent strong and fruity aroma makes it a valuable
component for adding a specific olfactory note to perfumes, cosmetics, and household
products.[1]

e Fragrance Enhancer: Due to its chemical structure, 2-Methyl-1-nonene can improve the
overall performance of a fragrance by enhancing its longevity and diffusion.[1] This means it
can help the scent last longer on the skin or in the air and project more effectively.

Despite its utility, publicly accessible scientific literature and patents do not provide specific
examples or detailed protocols for the use of 2-Methyl-1-nonene as a starting material in the
synthesis of other well-known fragrance molecules. General synthetic methodologies prevalent
in fragrance chemistry, such as the Prins reaction, Diels-Alder cycloaddition, hydroformylation,
and epoxidation-rearrangement, are well-documented for other alkenes in the creation of
woody, floral, and other scent profiles. However, their specific application to 2-Methyl-1-
nonene for the synthesis of fragrance compounds is not described.
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Logical Relationship: From Alkene to Fragrance
Compound (General Overview)

While specific pathways for 2-Methyl-1-nonene are not detailed, the following diagram
illustrates a generalized workflow for how an alkene could be theoretically utilized in fragrance
synthesis. This is a conceptual representation and does not correspond to a documented
protocol for 2-Methyl-1-nonene.

Conceptual Workflow: Alkene in Fragrance Synthesis
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Caption: Conceptual workflow for alkene transformation.

Experimental Protocols

As previously stated, specific experimental protocols for the synthesis of fragrance compounds
starting from 2-Methyl-1-nonene are not available in the reviewed literature. Researchers
interested in exploring such syntheses may consider adapting known reaction methodologies
for alkenes to 2-Methyl-1-nonene. Key considerations for such exploratory work would include:

o Catalyst Selection: The choice of catalyst is crucial for directing the reaction towards the
desired product and stereochemistry.

o Solvent Effects: The polarity and other properties of the solvent can significantly influence
reaction rates and selectivity.

o Temperature and Pressure Control: These parameters are critical for controlling the reaction
kinetics and minimizing side product formation.

 Purification Techniques: High-purity fragrance compounds are essential, necessitating
effective purification methods such as fractional distillation or chromatography.

Safety and Handling

2-Methyl-1-nonene is a flammable liquid and vapor. It is also reported to cause serious eye
damage.[2] Appropriate personal protective equipment (PPE), including safety goggles and
gloves, should be worn when handling this chemical. Work should be conducted in a well-
ventilated area, and sources of ignition should be avoided. For detailed safety information,
please refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2-Methyl-1-nonene is a valuable ingredient in the fragrance industry, prized for its fruity aroma
and its ability to enhance the performance of fragrance compositions. While its direct
application is well-established, its role as a synthetic precursor for other fragrance compounds
is not documented in readily available scientific literature. Future research may explore the
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potential of 2-Methyl-1-nonene as a starting material for novel fragrance molecules, leveraging
established synthetic transformations of alkenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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